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Compound of Interest

Compound Name: Ethyl phenethyl ether

Cat. No.: B160851 Get Quote

A-Level Summary: Ethyl phenethyl ether, a colorless liquid with a chemical formula of

C₁₀H₁₄O, is recognized primarily for its use as a fragrance ingredient. While its structural

characteristics place it within the broad class of aromatic ethers that contribute to a wide range

of scents, its direct application and research in the flavor industry are not well-documented.[1]

This document provides a summary of its known properties and outlines general experimental

protocols that can be adapted for the research of this and similar aroma compounds.

Physicochemical and Organoleptic Properties
Quantitative data for ethyl phenethyl ether is limited, particularly concerning its sensory

attributes for flavor applications. The available physicochemical data is summarized in Table 1.

Notably, organoleptic descriptions for flavor are not available, and its use in flavor applications

is not recommended by some industry resources.[1]

Table 1: Physicochemical Properties of Ethyl Phenethyl Ether
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Property Value Source

Synonyms
(2-ethoxyethyl)benzene, Ethyl

2-phenylethyl ether
The Good Scents Company

CAS Number 1817-90-9 The Good Scents Company

Molecular Formula C₁₀H₁₄O The Good Scents Company

Molecular Weight 150.22 g/mol The Good Scents Company

Boiling Point
194.00 to 195.00 °C @ 760.00

mm Hg (est)
The Good Scents Company

Flash Point 155.00 °F (68.10 °C) (est) The Good Scents Company

Vapor Pressure
0.623000 mmHg @ 25.00 °C

(est)
The Good Scents Company

Solubility

Soluble in alcohol; Water

solubility: 334.7 mg/L @ 25 °C

(est)

The Good Scents Company

logP (o/w) 2.637 (est) The Good Scents Company

Organoleptic Profile
Odor and/or flavor descriptions

from others not found.
The Good Scents Company

Flavor Usage

Recommendation for flavor

usage levels up to: not for

flavor use.

The Good Scents Company

Synthesis of Ethyl Phenethyl Ether
The Williamson ether synthesis is a common and versatile method for the preparation of

asymmetrical ethers like ethyl phenethyl ether.[2][3][4][5][6] This reaction proceeds via an

SN2 mechanism, involving a deprotonated alcohol (alkoxide) and an alkyl halide.[6]

Protocol 1: Williamson Ether Synthesis of Ethyl Phenethyl Ether

Objective: To synthesize ethyl phenethyl ether from 2-phenylethanol and an ethyl halide.
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Materials:

2-phenylethanol

Sodium hydride (NaH) or other strong base

Ethyl iodide or ethyl bromide

Anhydrous diethyl ether or tetrahydrofuran (THF)

Distilled water

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

phenylethanol in the anhydrous solvent.

Carefully add sodium hydride in small portions to the solution to form the sodium

phenylethoxide. Hydrogen gas will be evolved.

Once the evolution of gas ceases, add the ethyl halide dropwise to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding distilled water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.
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Combine the organic layers and wash sequentially with saturated sodium bicarbonate

solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by fractional distillation under reduced pressure.
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General workflow for Williamson ether synthesis.
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Analytical Protocols for Aroma Research
The following are general protocols for the analysis of volatile aroma compounds and can be

applied to ethyl phenethyl ether.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify ethyl phenethyl ether in a sample matrix.

Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate capillary column (e.g., DB-5MS)

Helium carrier gas

Sample containing ethyl phenethyl ether

Solvent for dilution (e.g., dichloromethane or methanol)

Internal standard (for quantification)

Headspace vials (for headspace analysis)

Procedure:

Sample Preparation:

For liquid samples, dilute an aliquot in a suitable solvent. Add a known amount of internal

standard.

For solid or complex matrices, consider headspace solid-phase microextraction (HS-

SPME) for extraction and concentration of volatiles.[7]

GC-MS Conditions:

Injector Temperature: 250 °C
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Oven Program: Start at 50 °C for 1 min, ramp at 5 °C/min to 145 °C, then ramp at 7 °C/min

to 175°C, and finally ramp at 3°C/min to 250°C, hold for 10 min. (This is an example and

should be optimized).[8]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Mass Range: m/z 40-400

Data Analysis:

Identify ethyl phenethyl ether by comparing its mass spectrum and retention time with

that of a pure standard.

Quantify using a calibration curve based on the peak area ratio of the analyte to the

internal standard.
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Sample Preparation (Dilution or HS-SPME)
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Workflow for GC-MS analysis of a volatile compound.

Protocol 3: Gas Chromatography-Olfactometry (GC-O) for Sensory Analysis

Objective: To determine the odor characteristics of ethyl phenethyl ether as it elutes from the

GC column.

Materials:

Gas chromatograph with an effluent splitter to a sniffing port (olfactometer) and a standard

detector (e.g., FID).[9][10][11]

Trained sensory panelists.
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Sample containing ethyl phenethyl ether.

Procedure:

GC-O Setup: The GC column effluent is split, with a portion directed to a standard detector

and the other to a heated transfer line leading to a sniffing port.

Sensory Evaluation:

A trained panelist sniffs the effluent from the sniffing port.

The panelist records the time, duration, and a description of any perceived odor.

The intensity of the odor can also be rated on a scale.

Data Correlation: The retention times of the perceived odors are correlated with the peaks

from the standard detector to identify the odor-active compounds.
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Workflow for GC-Olfactometry (GC-O) analysis.

Sensory Threshold Determination
Determining the detection and recognition thresholds is crucial for understanding the sensory

impact of an aroma compound.[12][13][14]

Protocol 4: Determination of Sensory Threshold

Objective: To determine the detection threshold of ethyl phenethyl ether in a specific matrix

(e.g., water, ethanol/water solution).

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b160851?utm_src=pdf-body-img
https://topcrop.co/sensory-thresholds-beyond-the-numbers
https://www.scienomics.com/case-studies/determination-of-the-odor-detection-threshold-of-aroma-compounds-using-machine-learning/
https://americanvineyardmagazine.com/understanding-wine-sensory-thresholds/
https://www.benchchem.com/product/b160851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purified ethyl phenethyl ether.

Deodorized and deionized water or other suitable matrix.

Trained sensory panel.

Glassware for sample presentation (e.g., ISO wine glasses with watch glass covers).

Procedure:

Stock Solution Preparation: Prepare a stock solution of ethyl phenethyl ether in ethanol.

Sample Preparation: Create a series of dilutions of the stock solution in the desired matrix.

The concentration range should span from well below the expected threshold to clearly

perceivable.

Sensory Methodology (e.g., 3-Alternative Forced Choice - 3-AFC):[15]

Present panelists with three samples, two of which are blanks (matrix only) and one

contains the aroma compound at a specific concentration.

Ask panelists to identify the "odd" sample.

Repeat for each concentration level with the entire panel.

Data Analysis: The detection threshold is typically defined as the concentration at which 50%

of the panel can correctly identify the odd sample above chance.[14][16]

Signaling Pathways in Aroma Perception
Currently, there is no specific research available that details the interaction of ethyl phenethyl
ether with olfactory receptors or its subsequent signaling pathways. In general, the perception

of an odorant like ethyl phenethyl ether would follow the canonical olfactory signaling

pathway.

General Olfactory Signaling Pathway:
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An odorant molecule binds to a specific G-protein coupled olfactory receptor on the cilia of

an olfactory sensory neuron in the nasal epithelium.

This binding activates the G-protein (G_olf).

The activated G-protein stimulates adenylyl cyclase, leading to an increase in intracellular

cyclic AMP (cAMP).

cAMP opens cyclic nucleotide-gated ion channels, causing an influx of cations (Na⁺ and

Ca²⁺) and depolarization of the neuron.

This depolarization generates an action potential that travels along the axon of the olfactory

sensory neuron to the olfactory bulb in the brain.

In the olfactory bulb, the signal is processed and then relayed to higher olfactory cortices for

conscious perception of the smell.
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General olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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